Cas no 1343983-13-0 (methyl 3-bromo-5-sulfamoylbenzoate)

• Product Name: methyl 3-bromo-5-sulfamoylbenzoate
• CAS No: 1343983-13-0
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• CID: 4590937
• Update Time: 2025-06-11

methyl 3-bromo-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-sulfamoylbenzoate
• Benzoic acid, 3-(aminosulfonyl)-5-bromo-, methyl ester

• Inchi： 1S/C8H8BrNO4S/c1-14-8(11)5-2-6(9)4-7(3-5)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： FZNAQWBSGZYMQM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Br)=CC(S(N)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-bromo-5-sulfamoylbenzoate

Methyl 3-Bromo-5-sulfamoylbenzoate (CAS No. 1343983-13-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, methyl 3-bromo-5-sulfamoylbenzoate (CAS No. 1343983-13-0) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, characterized by its bromine and sulfamoyl functional groups, offers unique reactivity patterns that cater to diverse applications in pharmaceuticals, agrochemicals, and material science. Its methyl ester moiety further enhances its utility as a precursor for carboxylate derivatives, making it a sought-after reagent in cutting-edge research.

The growing interest in sulfonamide-based compounds has propelled methyl 3-bromo-5-sulfamoylbenzoate into the spotlight. Researchers are increasingly exploring its potential in designing enzyme inhibitors and biologically active molecules, aligning with trends in drug discovery for conditions like inflammation and metabolic disorders. Its bromo-substituted aromatic ring also makes it a valuable candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of advanced materials.

From an industrial perspective, the demand for high-purity intermediates like methyl 3-bromo-5-sulfamoylbenzoate has surged due to the need for scalable and reproducible synthetic routes. Innovations in green chemistry have further driven the optimization of its production, minimizing waste and energy consumption. This aligns with the broader shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of CAS No. 1343983-13-0. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceutical applications where impurity profiles are critical. The compound’s stability under various conditions also makes it a reliable choice for long-term storage and transportation.

In summary, methyl 3-bromo-5-sulfamoylbenzoate exemplifies the synergy between structural versatility and functional adaptability in modern chemistry. Its role in facilitating high-yield transformations and enabling molecular diversity underscores its importance in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a cornerstone of synthetic innovation.